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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Chlorooctadecane

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical compounds is fundamental. 1-Chlorooctadecane (CAS

No. 3386-33-2), an alkyl halide, serves as a significant intermediate in various organic

syntheses. This guide provides a detailed overview of its core physical properties, specifically

its melting and boiling points, supported by experimental methodologies and a logical workflow

for property determination.

Physical Properties of 1-Chlorooctadecane
1-Chlorooctadecane is a long-chain saturated monochloroalkane. At room temperature, it

exists as a clear, colorless to yellowish liquid after melting.[1][2] Its physical state is dictated by

its melting point, which is near ambient temperature.

Quantitative Data Summary
The melting and boiling points of 1-chlorooctadecane have been reported across various

chemical data sources. The table below summarizes these findings for easy comparison. It is

important to note that boiling points are often reported at reduced pressures to prevent

decomposition of the compound at high temperatures.
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Physical Property Value Conditions

Melting Point 20 °C

20-24 °C[1][3]

21.6 °C[3]

18-20 °C[4]

28.6 °C[5]

20-23 °C[6]

Boiling Point 158 °C at 1.5 mmHg

157-158 °C[2][3][7][8] at 1.5 mmHg

348-350 °C[4]

347.8 °C[1][5] at 760 mmHg

356 °C[6]

Experimental Protocols for Physical Property
Determination
The determination of accurate melting and boiling points is crucial for the identification and

purity assessment of a compound.[9] Standard laboratory procedures for these measurements

are described below.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid state at

atmospheric pressure.[10] For a pure crystalline substance, this transition occurs over a narrow

temperature range.[11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)[9]
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Capillary tubes (sealed at one end)[10]

Sample of 1-chlorooctadecane

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of solid 1-chlorooctadecane is introduced into a

capillary tube and packed down to a height of 1-2 mm.[10][11]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.[9]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (1-2 °C per

minute) for a more precise measurement.[9][11]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the last solid crystal disappears (T2) are recorded.[10] The melting

point is reported as the range T1-T2.[10]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10]

Apparatus:

Distillation apparatus (e.g., simple or micro-distillation setup)[12]

Heating mantle or oil bath

Round-bottom flask

Condenser

Thermometer (calibrated)
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Boiling chips

Sample of 1-chlorooctadecane

Procedure:

Apparatus Assembly: The distillation apparatus is assembled with the 1-chlorooctadecane
sample and boiling chips in the round-bottom flask.[12] The thermometer bulb should be

positioned just below the side arm of the distillation head to accurately measure the

temperature of the vapor.

Heating: The liquid is heated gently.[12] As the liquid boils, the vapor rises, and the

temperature on the thermometer will increase and then stabilize.

Observation: The temperature is recorded when it remains constant as the liquid is actively

distilling.[12] This stable temperature is the boiling point.

Pressure Correction: For boiling points measured at pressures other than atmospheric

pressure (760 mmHg), a nomograph or appropriate formula should be used to correct the

observed boiling point to the value at standard pressure.

Logical Workflow for Physical Property Verification
The following diagram illustrates a typical workflow for the determination and verification of the

physical properties of a chemical compound like 1-chlorooctadecane.
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Literature Review & Sourcing
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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